Cas no 1599277-12-9 (Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate)

• Product Name: Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate
• CAS No: 1599277-12-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5771106
• PubChem ID: 114732725
• Update Time: 2025-06-08

Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate
• 1599277-12-9
• EN300-1138199
• Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate

• Inchi： 1S/C12H11FO3/c1-7(12(14)15-2)10-6-8-4-3-5-9(13)11(8)16-10/h3-7H,1-2H3
• InChI Key： UCQBAJLGMUQNFF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(=C2)C(C(=O)OC)C

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate

Comprehensive Analysis of Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate (CAS No. 1599277-12-9)

In the realm of organic chemistry and pharmaceutical research, Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate (CAS No. 1599277-12-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzofuran core and fluoro substitution, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. The methyl ester functional group further enhances its versatility, making it a valuable intermediate in drug discovery and material science.

The 7-fluoro-1-benzofuran moiety is a critical feature of this compound, contributing to its electronic and steric properties. Fluorination at the 7-position often improves metabolic stability and bioavailability, a trend observed in many modern pharmaceuticals. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as highlighted by recent advancements in PET imaging and targeted therapies. Researchers are particularly intrigued by the potential of Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate to serve as a building block for small-molecule inhibitors or ligands in drug design.

From a synthetic perspective, the preparation of Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate involves multi-step organic transformations, including Pd-catalyzed cross-coupling and esterification reactions. Its CAS No. 1599277-12-9 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. The compound's molecular weight and logP values are also key parameters for researchers optimizing ADME properties in preclinical studies.

Beyond pharmaceuticals, Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate has potential applications in agrochemicals and functional materials. The benzofuran scaffold is known for its photophysical properties, making derivatives like this compound candidates for OLEDs or sensors. This versatility addresses the rising interest in sustainable chemistry and green synthesis, topics dominating scientific discourse in 2024.

In conclusion, Methyl 2-(7-fluoro-1-benzofuran-2-yl)propanoate (CAS No. 1599277-12-9) exemplifies the intersection of innovation and utility in modern chemistry. Its structural features and broad applicability position it as a compound worthy of continued exploration, particularly in drug discovery and material science. As research progresses, this molecule may unlock new possibilities in precision medicine and advanced materials.